Cas no 13332-23-5 (Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy-)

• Product Name: Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy-
• CAS No: 13332-23-5
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1232827
• PubChem ID: 85612227
• Update Time: 2025-04-24

Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy-
• 4-Chloro-2,3,6-trifluoroanisole
• 13332-23-5

• Inchi： 1S/C7H4ClF3O/c1-12-7-4(9)2-3(8)5(10)6(7)11/h2H,1H3
• InChI Key： XXOLPJWHTRSSLC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1F)F)OC)F

Computed Properties

• Exact Mass: 195.99032
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy-

Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy

Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy is a highly specialized organic compound with the CAS number 13332-23-5. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine at position 1, fluorine atoms at positions 2, 3, and 5, and a methoxy group at position 4. The combination of these substituents imparts distinctive chemical properties to the molecule.

The synthesis of Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy involves a series of precise chemical reactions. Typically, the starting material is bromobenzene or another suitable aromatic compound. The substitution reactions are carefully controlled to introduce the desired substituents in the correct positions on the benzene ring. Fluorination is often achieved through nucleophilic aromatic substitution or electrophilic substitution methods depending on the specific conditions required for each step.

Recent studies have highlighted the potential applications of this compound in various fields. For instance, researchers have explored its use in pharmaceuticals due to its unique electronic properties and bioavailability. The presence of fluorine atoms enhances the lipophilicity of the molecule, making it a promising candidate for drug development targeting specific biological pathways.

In addition to pharmaceutical applications, Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy has shown potential in materials science. Its stability under harsh conditions makes it suitable for use in high-performance polymers and advanced composites. Furthermore, its ability to act as an electron-deficient aromatic system has led to investigations into its use in organic electronics and optoelectronic devices.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradation rates and potential toxicity to aquatic life. Preliminary findings suggest that while it is relatively stable under normal environmental conditions, it can undergo degradation under specific microbial or photochemical conditions.

From a manufacturing perspective, the production of Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy requires stringent quality control measures to ensure purity and consistency. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to monitor the synthesis process and ensure that the final product meets rigorous standards.

In conclusion, Benzene, 1-chloro-2,3,5-trifluoro-4-methoxy is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and properties make it an interesting subject for ongoing research and development efforts aimed at harnessing its full potential while ensuring its safe use and environmental compatibility.